6-Iodo-3-methoxy-2-methyl-pyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
6-Iodo-3-methoxy-2-methyl-pyridine is a halogenated pyridine derivative with iodine at position 6, methoxy at position 3, and methyl at position 2. Its molecular formula is C₇H₈INO, with a molecular weight of 249.05 g/mol. This compound is of interest in synthetic chemistry due to the iodine atom’s utility in cross-coupling reactions and the methoxy and methyl groups’ influence on electronic and steric properties.
Properties
Molecular Formula |
C7H8INO |
|---|---|
Molecular Weight |
249.05 g/mol |
IUPAC Name |
6-iodo-3-methoxy-2-methylpyridine |
InChI |
InChI=1S/C7H8INO/c1-5-6(10-2)3-4-7(8)9-5/h3-4H,1-2H3 |
InChI Key |
PJHGFAKHADPMSR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=N1)I)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
Key Findings from Research
Synthetic Utility : Iodine’s role as a leaving group makes 6-iodo-3-methoxy-2-methyl-pyridine valuable in cross-coupling reactions, similar to its isomer in . However, steric effects from the methyl group at position 2 may slow reactions compared to less hindered analogs .
Toxicity Considerations : Halogenated pyridines like 2,5-dichloro-6-iodo-3-methoxypyridine () may exhibit higher toxicity due to multiple electrophilic sites, whereas the target compound’s single iodine could reduce metabolic liabilities .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
